Cas no 634193-54-7 (5-(4,4-difluoro-3-hydroxy-4-phenylbut-1-enyl)-1-[6-(2h-tetrazol-5-yl)hexyl]pyrrolidin-2-one)

• Product Name: 5-(4,4-difluoro-3-hydroxy-4-phenylbut-1-enyl)-1-[6-(2h-tetrazol-5-yl)hexyl]pyrrolidin-2-one
• CAS No: 634193-54-7
• MF: C₂₁H₂₇F₂N₅O₂
• MW: 419.468191385269
• CID: 1651203
• PubChem ID: 11316084
• Update Time: 2025-10-21

5-(4,4-difluoro-3-hydroxy-4-phenylbut-1-enyl)-1-[6-(2h-tetrazol-5-yl)hexyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4,4-difluoro-3-hydroxy-4-phenylbut-1-enyl)-1-[6-(2H-tetrazol-5-yl)hexyl]pyrrolidin-2-one
• L-902,688
• L902688
• L-902688
• 634193-54-7
• CHEMBL1956373
• CS-0069195
• BCP23988
• GTPL3357
• UNII-D17QSK5F4B
• (5R)-5-((1E,3R)-4,4-difluoro-3-hydroxy-4-phenyl-1-buten-1-yl)-1-(6-(2H-tetrazol-5-yl)hexyl)-2-pyrrolidinone
• Q27078447
• NTARIXGBGPKQEM-SLKVGHROSA-N
• DA-64839
• 8-aza-1-decarboxy-11-deoxy-16,16-difluoro-16-phenyl-omega-tetranor-1-(5-tetrazolo) PGE1
• 2-Pyrrolidinone, 5-((1E,3R)-4,4-difluoro-3-hydroxy-4-phenyl-1-butenyl)-1-(6-(1H-tetrazol-5-yl)hexyl)-, (5R)-
• (5R)-5-[(E,3R)-4,4-difluoro-3-hydroxy-4-phenylbut-1-enyl]-1-[6-(2H-tetrazol-5-yl)hexyl]pyrrolidin-2-one
• 2-Pyrrolidinone, 5-((1E,3R)-4,4-difluoro-3-hydroxy-4-phenyl-1-buten-1-yl)-1-(6-(2H-tetrazol-5-yl)hexyl)-, (5R)-
• AKOS040741930
• D17QSK5F4B
• HY-119163
• L902688; L-902688; L 902688
• (5R)-5-[(1E,3R)-4,4-difluoro-3-hydroxy-4-phenylbut-1-en-1-yl]-1-[6-(1H-1,2,3,4-tetrazol-5-yl)hexyl]pyrrolidin-2-one
• WPTLQOYLIXWRNN-SLKVGHROSA-N
• SCHEMBL1875974
• 5-(4,4-difluoro-3-hydroxy-4-phenylbut-1-enyl)-1-[6-(2h-tetrazol-5-yl)hexyl]pyrrolidin-2-one

• Inchi： 1S/C21H27F2N5O2/c22-21(23,16-8-4-3-5-9-16)18(29)13-11-17-12-14-20(30)28(17)15-7-2-1-6-10-19-24-26-27-25-19/h3-5,8-9,11,13,17-18,29H,1-2,6-7,10,12,14-15H2,(H,24,25,26,27)/b13-11+/t17-,18+/m0/s1
• InChI Key： WPTLQOYLIXWRNN-SLKVGHROSA-N
• SMILES： FC(C1C=CC=CC=1)([C@@H](/C=C/[C@H]1CCC(N1CCCCCCC1N=NNN=1)=O)O)F

Computed Properties

• Exact Mass: 419.21351
• Monoisotopic Mass: 419.21328145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95Ų

Experimental Properties

• PSA: 95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 5-(4,4-difluoro-3-hydroxy-4-phenylbut-1-enyl)-1-[6-(2h-tetrazol-5-yl)hexyl]pyrrolidin-2-one

5-(4,4-Difluoro-3-Hydroxy-4-Phenylbut-1-enyl)-1-[6-(2H-Tetrazol-5-yl)Hexyl]Pyrrolidin-2-one

The compound 5-(4,4-difluoro-3-hydroxy-4-phenylbut-1-enyl)-1-[6-(2H-tetrazol-5-yl)hexyl]pyrrolidin-2-one (CAS No: 634193-54-7) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activity, making it a subject of interest in contemporary scientific studies.

The molecular structure of this compound is characterized by a pyrrolidinone ring, which serves as the central framework. Attached to this ring are two distinct substituents: a 4,4-difluoro-3-hydroxy-4-phenylbutenyl group and a 6-(2H-tetrazol-5-yl)hexyl group. These substituents contribute to the compound's functional diversity and reactivity, enabling it to participate in a wide range of chemical and biological interactions.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its tetrazole moiety, known for its ability to act as a bioisostere for carboxylic acids, has been shown to enhance bioavailability and pharmacokinetic properties in preclinical models. Additionally, the presence of the pyrrolidinone ring provides a rigid structure that can be advantageous in stabilizing bioactive conformations.

The fluorine atoms in the butenyl group introduce electronic effects that can modulate the compound's reactivity and selectivity in biochemical environments. This feature has led researchers to explore its potential as a lead compound in the development of novel therapeutic agents targeting specific molecular pathways.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling and nucleophilic substitution reactions. The synthesis pathway is designed to maximize yield while maintaining the integrity of the sensitive functional groups present in the molecule.

From an applications perspective, 5-(4,4-difluoro-3-hydroxy-4-phenylbutenyl)-1-[6-(2H-tetrazoloyl)hexyl]pyrrolidinone has shown promise in areas such as anti-inflammatory drug development and enzyme inhibition studies. Its ability to modulate key signaling pathways makes it a valuable tool for researchers exploring novel therapeutic strategies.

Furthermore, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards various protein targets, further underscoring its potential as a lead compound in drug design.

In conclusion, 5-(4,4-difluoro...) represents a cutting-edge molecule with multifaceted applications across diverse scientific disciplines. Its unique structure, coupled with recent research findings, positions it as a key player in advancing our understanding of complex biological systems and developing innovative solutions for unmet medical needs.